Cas no 392244-45-0 (2-ethyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)butanamide)

• Product Name: 2-ethyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)butanamide
• CAS No: 392244-45-0
• MF: C₉H₁₅N₃OS
• MW: 213.29990029335
• CID: 6163130
• PubChem ID: 896538
• Update Time: 2025-06-15

2-ethyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)butanamide Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)butanamide
• AKOS000652857
• DTXSID401217797
• Cambridge id 7232484
• AB00310492-02
• AK-968/12345893
• F0326-1084
• 392244-45-0
• Butanamide, 2-ethyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)-

• Inchi： 1S/C9H15N3OS/c1-4-7(5-2)8(13)10-9-12-11-6(3)14-9/h7H,4-5H2,1-3H3,(H,10,12,13)
• InChI Key： CYPGOAWYEAOOMP-UHFFFAOYSA-N
• SMILES： S1C(C)=NN=C1NC(C(CC)CC)=O

Computed Properties

• Exact Mass: 213.09358328g/mol
• Monoisotopic Mass: 213.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 2-ethyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)butanamide

Comprehensive Overview of 2-ethyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)butanamide (CAS No. 392244-45-0)

2-ethyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)butanamide, with the CAS number 392244-45-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of thiadiazole derivatives, which are known for their diverse biological activities. The unique structural features of this molecule, including the 1,3,4-thiadiazole ring and the butanamide side chain, contribute to its potential applications in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like 2-ethyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)butanamide has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock new therapeutic avenues. For instance, thiadiazole-based molecules have shown promise as enzyme inhibitors, antimicrobial agents, and even anticancer candidates. This aligns with the growing trend of targeting small molecule therapeutics in precision medicine.

The synthesis of CAS 392244-45-0 typically involves multi-step organic reactions, including amide coupling and cyclization techniques. Advanced analytical methods such as NMR spectroscopy, mass spectrometry, and HPLC purity testing are employed to characterize this compound. These processes ensure high chemical purity and batch consistency, critical for research and industrial applications.

From an industrial perspective, 2-ethyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)butanamide is often explored as a building block for more complex molecules. Its molecular weight of 213.3 g/mol and lipophilic properties make it suitable for drug formulation studies. Companies specializing in custom synthesis and contract research frequently list this compound in their catalogs, catering to the needs of pharmaceutical developers and academic laboratories.

Environmental and sustainability considerations are also shaping the discourse around compounds like 392244-45-0. Green chemistry initiatives are driving innovations in solvent-free synthesis and catalytic processes to reduce the ecological footprint of such chemicals. This resonates with the broader industry shift toward eco-friendly manufacturing practices.

For researchers seeking CAS 392244-45-0 suppliers, it's essential to verify certificates of analysis (CoA) and material safety data sheets (MSDS). Reputable vendors provide detailed documentation on storage conditions (often recommending 2-8°C for long-term stability) and handling precautions. These protocols align with Good Laboratory Practice (GLP) standards.

The future outlook for 2-ethyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)butanamide appears promising, particularly in structure-based drug design. Computational chemistry tools like molecular docking and QSAR modeling are being used to predict its interactions with biological targets. As the scientific community continues to explore nitrogen-containing heterocycles, this compound may emerge as a key player in next-generation bioactive molecules.